Cas no 2034568-81-3 (2-(ethylsulfanyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)benzamide)

• Product Name: 2-(ethylsulfanyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)benzamide
• CAS No: 2034568-81-3
• MF: C₂₁H₂₇NO₂S₂
• MW: 389.574583292007
• CID: 5553798
• PubChem ID: 91817484
• Update Time: 2025-05-24

2-(ethylsulfanyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylthio)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)benzamide
• 2034568-81-3
• AKOS025324884
• 2-ethylsulfanyl-N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]benzamide
• 2-(ethylsulfanyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)benzamide
• F6521-1666

• Inchi： 1S/C21H27NO2S2/c1-3-25-18-9-5-4-8-16(18)20(24)22-14-21(12-6-7-13-21)19-11-10-17(26-19)15(2)23/h4-5,8-11,15,23H,3,6-7,12-14H2,1-2H3,(H,22,24)
• InChI Key： AYAPKELPVBHCKL-UHFFFAOYSA-N
• SMILES： S1C(C(C)O)=CC=C1C1(CNC(C2C=CC=CC=2SCC)=O)CCCC1

Computed Properties

• Exact Mass: 389.14832145g/mol
• Monoisotopic Mass: 389.14832145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(ethylsulfanyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)benzamide

Professional Introduction to Compound with CAS No. 2034568-81-3 and Product Name: 2-(ethylsulfanyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)benzamide

The compound with the CAS number 2034568-81-3 and the product name 2-(ethylsulfanyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an ethylsulfanyl moiety and a cyclopentyl ring, contributes to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The thiophen-2-yl group in the molecular structure of this compound is particularly noteworthy, as thiophenes have been extensively studied for their pharmacological properties. Studies have demonstrated that thiophene derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a 1-hydroxyethyl substituent further enhances the compound's potential by introducing hydrophilicity, which can improve solubility and bioavailability.

The benzamide core of the molecule is another critical feature that contributes to its pharmacological profile. Benzamides are well-known for their role as bioactive scaffolds in drug discovery. They have been reported to possess various therapeutic effects, such as analgesic, anti-inflammatory, and anticonvulsant properties. The specific arrangement of the N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl) group in the structure suggests that this compound may interact with biological targets in a unique manner, potentially leading to novel mechanisms of action.

In the context of current pharmaceutical research, the development of multitarget-directed ligands (MTDLs) has become a prominent strategy for designing drugs with enhanced efficacy and reduced side effects. The compound in question exhibits characteristics that align with this approach, as it contains multiple pharmacophoric elements capable of interacting with different biological receptors or enzymes. This feature makes it a promising candidate for further investigation as a lead compound in drug discovery programs.

Computational studies using molecular modeling techniques have been instrumental in understanding the binding interactions of this compound with potential biological targets. These studies suggest that the ethylsulfanyl group and the cyclopentyl ring may play crucial roles in mediating binding affinity. Additionally, the presence of the hydroxyethyl substituent on the thiophene ring could influence solubility and metabolic stability, which are critical factors in drug development.

Experimental investigations have also provided valuable insights into the biological activity of this compound. Preliminary assays indicate that it exhibits inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The exact mechanisms by which these effects are mediated are still under investigation, but they likely involve interactions with key signaling pathways involved in these conditions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structural framework. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core. These synthetic strategies not only highlight the versatility of modern organic chemistry but also demonstrate the feasibility of producing such intricate molecules on a laboratory scale.

Future directions for research on this compound include further exploration of its pharmacological profile through comprehensive biochemical and cellular assays. Additionally, preclinical studies are warranted to evaluate its safety and efficacy in animal models. If these initial findings are promising, clinical trials could be considered to assess its potential as a therapeutic agent for various human diseases.

The development of novel pharmaceutical compounds is a highly collaborative effort that involves researchers from multiple disciplines, including chemistry, biology, pharmacology, and medicine. The compound described here exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By leveraging advances in synthetic chemistry, computational biology, and medicinal chemistry, researchers can identify and develop new molecules with therapeutic potential.

In conclusion, the compound with CAS number 2034568-81-3 and product name 2-(ethylsulfanyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)benzamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive subject for future studies aimed at developing new therapeutic agents for human diseases.